Ono-AE3-237

• Molecular Formula: C29H28N2O5
• Molecular Weight: 484.5 g/mol
• IUPAC Name: 2-[1-[4-[[(2S)-4,6-dimethyl-2,3-dihydro-1,4-benzoxazin-2-yl]methoxy]benzoyl]-2-methylindol-4-yl]acetic acid
• InChI: InChI=1S/C29H28N2O5/c1-18-7-12-27-26(13-18)30(3)16-23(36-27)17-35-22-10-8-20(9-11-22)29(34)31-19(2)14-24-21(15-28(32)33)5-4-6-25(24)31/h4-14,23H,15-17H2,1-3H3,(H,32,33)/t23-/m0/s1
• InChI Key: PDLHJVXUGHZZQP-QHCPKHFHSA-N
• Isomeric SMILES: CC1=CC2=C(C=C1)O[C@@H](CN2C)COC3=CC=C(C=C3)C(=O)N4C(=CC5=C(C=CC=C54)CC(=O)O)C
• SMILES: O=C(O)CC1=CC=CC2=C1C=C(C)N2C(C3=CC=C(OC[C@H]4OC5=CC=C(C)C=C5N(C)C4)C=C3)=O
• Canonical SMILES: CC1=CC2=C(C=C1)OC(CN2C)COC3=CC=C(C=C3)C(=O)N4C(=CC5=C(C=CC=C54)CC(=O)O)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ONO-AE3-237; ONO AE3 237; ONOAE3237

Description

ONO-AE3-237 is a synthetic organic compound known for its high selectivity as an antagonist for the DP1 receptor. It exhibits subnanomolar affinity, making it a potent compound in pharmacological studies .

Scientific Research Applications

ONO-AE3-237 has a wide range of scientific research applications, including:

Chemistry: Used as a reference compound in studies involving DP1 receptor antagonists.

Biology: Employed in research to understand the role of DP1 receptors in various biological processes.

Medicine: Investigated for its potential therapeutic applications in conditions where DP1 receptor antagonism is beneficial.

Industry: Utilized in the development of new pharmacological agents targeting the DP1 receptor.

Chemical Reactions Analysis

ONO-AE3-237 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where specific atoms or groups are replaced by others.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and substitution reagents like halogens. The major products formed from these reactions depend on the specific conditions and reagents used .

Mechanism of Action

ONO-AE3-237 exerts its effects by selectively binding to the DP1 receptor, thereby inhibiting its activity. This antagonistic action prevents the receptor from interacting with its natural ligand, prostaglandin D2, which in turn modulates various physiological responses. The molecular targets and pathways involved include the inhibition of cyclic adenosine monophosphate (cAMP) production and the downstream signaling pathways associated with DP1 receptor activation .

Comparison with Similar Compounds

ONO-AE3-237 is unique in its high selectivity and subnanomolar affinity for the DP1 receptor. Similar compounds include:

BW245C: Another DP1 receptor antagonist with different selectivity and affinity profiles.

MK-0524: A compound with DP1 receptor antagonistic properties but varying in its chemical structure and pharmacological effects.

The uniqueness of this compound lies in its potent and selective antagonism of the DP1 receptor, making it a valuable tool in pharmacological research .